Cas no 20898-21-9 ((H-Cys-Ala-OH)2 (Disulfide bond))

Technical Introduction for (H-Cys-Ala-OH)₂ (Disulfide Bond): (H-Cys-Ala-OH)₂ is a dipeptide dimer linked by a disulfide bond, formed via the oxidation of two cysteine-alanine (Cys-Ala) monomers. This structure confers enhanced stability, particularly under reducing conditions, while retaining the functional properties of the constituent peptides. The disulfide bridge facilitates reversible redox reactivity, making it useful in biochemical studies, peptide engineering, and drug delivery systems. Its compact, cyclic-like conformation may improve resistance to enzymatic degradation compared to linear analogs. This dimer is valuable for investigating disulfide-mediated protein folding, peptide-protein interactions, and as a building block for synthetic biomaterials. Suitable for research applications requiring controlled oxidative/reductive environments.
(H-Cys-Ala-OH)2 (Disulfide bond) structure
20898-21-9 structure
Product Name:(H-Cys-Ala-OH)2 (Disulfide bond)
CAS No:20898-21-9
MF:C12H22N4O6S2
MW:382.456280231476
CID:272240
PubChem ID:92274584
Update Time:2025-06-21

(H-Cys-Ala-OH)2 (Disulfide bond) Chemical and Physical Properties

Names and Identifiers

    • 1')-disulfide (9CI)
    • (H-Cys-Ala-OH)?
    • (H-CYS-ALA-OH)2
    • 2-[[2-amino-3-[[2-amino-3-(1-carboxyethylamino)-3-oxopropyl]disulfanyl]propanoyl]amino]propanoic acid
    • 2-[[2-amino-3-[[2-amino-3-[(1-hydroxy-1-oxopropan-2-yl)amino]-3-oxopropyl]disulfanyl]propanoyl]amino]propanoic acid
    • L-Cystin-bis-((S)-1-carboxy-aethylamid)
    • L-Cystinyl-bis-L-alanin
    • L-Cystinyl-di-l-alanin
    • N-(2-Amino-3-((2-amino-3-((1-carboxyethyl)amino)-3-oxopropyl)dithio)propanoyl)alanine
    • N,N'-cystyl-di-L-alanine
    • L-Alanine,L-cysteinyl-, bimol. (1®1')-disulfide (9CI)
    • 20898-21-9
    • (H-Cys-ala-oh)2,(disulfide bond)
    • (2S,2'S)-2,2'-(((2R,2'R)-3,3'-Disulfanediylbis(2-aminopropanoyl))bis(azanediyl))dipropionic acid
    • (2S)-2-[[(2R)-2-amino-3-[[(2R)-2-amino-3-[[(1S)-1-carboxyethyl]amino]-3-oxopropyl]disulfanyl]propanoyl]amino]propanoic acid
    • (H-Cys-Ala-OH)2 (Disulfide bond)
    • Inchi： 1S/C12H22N4O6S2/c1-5(11(19)20)15-9(17)7(13)3-23-24-4-8(14)10(18)16-6(2)12(21)22/h5-8H,3-4,13-14H2,1-2H3,(H,15,17)(H,16,18)(H,19,20)(H,21,22)/t5-,6-,7-,8-/m0/s1
    • InChI Key： GYRYEUCWYMQKKB-XAMCCFCMSA-N
    • SMILES： S(C[C@@H](C(N[C@H](C(=O)O)C)=O)N)SC[C@@H](C(N[C@H](C(=O)O)C)=O)N

Computed Properties

  • Exact Mass: 382.09800
  • Monoisotopic Mass: 382.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 13
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 235A^2
  • XLogP3: -6.8

Experimental Properties

  • Density: 1.445
  • Boiling Point: 760.8°Cat760mmHg
  • Flash Point: 413.9°C
  • Refractive Index: 1.603
  • PSA: 235.44000
  • LogP: 0.38340

(H-Cys-Ala-OH)2 (Disulfide bond) Security Information

  • Storage Condition：-15°C

(H-Cys-Ala-OH)2 (Disulfide bond) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H272050-100mg
(H-Cys-Ala-OH)2 (Disulfide bond)
 20898-21-9
100mg
 $ 410.00 2022-06-04
TRC
H272050-250mg
(H-Cys-Ala-OH)2 (Disulfide bond)
 20898-21-9
250mg
 $ 845.00 2022-06-04
TRC
H272050-500mg
(H-Cys-Ala-OH)2 (Disulfide bond)
 20898-21-9
500mg
 $ 1350.00 2022-06-04
abcr
AB476599-250 mg
(H-Cys-Ala-OH)2; .
 20898-21-9
250MG
 €337.00 2022-05-20
abcr
AB476599-1 g
(H-Cys-Ala-OH)2; .
 20898-21-9
1g
 €909.60 2022-05-20

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